Cas no 2171968-14-0 (N-(cyclobutylmethyl)propoxycarbohydrazide)

• Product Name: N-(cyclobutylmethyl)propoxycarbohydrazide
• CAS No: 2171968-14-0
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 6235037
• PubChem ID: 165520474
• Update Time: 2025-10-29

N-(cyclobutylmethyl)propoxycarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(cyclobutylmethyl)propoxycarbohydrazide
• EN300-1276200
• 2171968-14-0

• Inchi： 1S/C9H18N2O2/c1-2-6-13-9(12)11(10)7-8-4-3-5-8/h8H,2-7,10H2,1H3
• InChI Key： ZAJDBLMHGAQGNW-UHFFFAOYSA-N
• SMILES： O(CCC)C(N(CC1CCC1)N)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Additional information on N-(cyclobutylmethyl)propoxycarbohydrazide

Comprehensive Overview of N-(cyclobutylmethyl)propoxycarbohydrazide (CAS No. 2171968-14-0)

N-(cyclobutylmethyl)propoxycarbohydrazide (CAS No. 2171968-14-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This carbohydrazide derivative features a cyclobutylmethyl group and a propoxy moiety, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for heterocyclic synthesis and bioactive molecule design, particularly in developing enzyme inhibitors and functional materials.

The compound's molecular architecture, characterized by its carbohydrazide backbone, offers remarkable versatility in chemical modifications. Recent studies highlight its utility in creating hydrogen-bonding networks, a property highly sought after in crystal engineering and supramolecular chemistry. With the growing demand for sustainable chemistry solutions, N-(cyclobutylmethyl)propoxycarbohydrazide presents opportunities for green synthesis approaches, aligning with current trends in eco-friendly chemical production.

In pharmaceutical contexts, the cyclobutyl ring system has drawn significant interest for its conformational constraints and metabolic stability. This has led to investigations into N-(cyclobutylmethyl)propoxycarbohydrazide as a potential precursor for small molecule therapeutics, particularly in areas like kinase modulation and targeted protein degradation. The compound's balanced lipophilicity, indicated by its propoxy chain, makes it particularly interesting for blood-brain barrier penetration studies—a hot topic in CNS drug development.

From a synthetic chemistry perspective, the carbohydrazide functional group serves as a valuable handle for diverse transformations. Modern click chemistry applications and catalytic amidation techniques can efficiently modify this scaffold, making it attractive for combinatorial chemistry and high-throughput screening platforms. These properties position CAS 2171968-14-0 as a promising candidate for fragment-based drug discovery programs, where molecular complexity needs careful control.

Analytical characterization of N-(cyclobutylmethyl)propoxycarbohydrazide typically involves advanced techniques like LC-MS purity analysis and multidimensional NMR spectroscopy. The compound's stability profile under various pH conditions has become a subject of investigation, especially for researchers developing oral dosage formulations. Recent advancements in computational chemistry have enabled more accurate predictions of its physicochemical properties, aiding in rational drug design applications.

The agrochemical industry has shown parallel interest in this compound class for developing novel plant growth regulators and pesticide intermediates. Its structural features may contribute to systemic activity in plants while maintaining favorable environmental profiles—a critical consideration in modern crop protection strategies. Researchers are particularly examining its potential as a chiral auxiliary in asymmetric synthesis of agriculturally important molecules.

Quality control specifications for CAS 2171968-14-0 typically require rigorous testing for residual solvents and heavy metal content, reflecting the compound's pharmaceutical-grade potential. Storage recommendations generally suggest protection from moisture and light, with stability studies indicating optimal performance when kept under controlled atmosphere conditions. These parameters are crucial for maintaining batch-to-batch consistency in research applications.

Emerging applications in material science explore the compound's ability to form coordination complexes with transition metals, potentially useful for catalytic systems or functional materials. The cyclobutyl ring's strain energy may impart unique electronic properties to such complexes, opening possibilities in molecular electronics and sensor development. This multidisciplinary potential makes N-(cyclobutylmethyl)propoxycarbohydrazide a compound of interest across chemistry subdisciplines.

Safety assessments of this material emphasize standard laboratory handling protocols for organic compounds, including proper ventilation and personal protective equipment. While not classified as hazardous under standard regulations, its powder morphology requires attention to dust control measures during large-scale handling—a consideration increasingly important in industrial-scale chemical production environments.

The commercial availability of N-(cyclobutylmethyl)propoxycarbohydrazide from specialty chemical suppliers has expanded in recent years, reflecting growing research demand. Procurement typically involves certificates of analysis and material safety data sheets, with custom synthesis options available for specific isotopic labeling or purity requirements. This accessibility supports its adoption across diverse research programs investigating structure-activity relationships and molecular recognition phenomena.

Future research directions for CAS 2171968-14-0 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, where its balanced physicochemical properties could prove advantageous. The compound's patent landscape shows increasing activity, particularly in claims related to pharmacophore development and specialty chemical applications, indicating its rising importance in innovation-driven chemistry sectors.